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Compound of Interest

Compound Name: (3R,11Z)-3-hydroxyicosenoyl-CoA

Cat. No.: B15550997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(3R,11Z)-3-hydroxy-11-eicosenoyl-CoA is a long-chain 3-hydroxy fatty acyl-coenzyme A ester.

As an intermediate in fatty acid metabolism, it is a valuable tool for researchers studying lipid

metabolism, particularly the pathways of fatty acid β-oxidation and the biosynthesis of complex

lipids. This document provides an overview of its potential applications, detailed experimental

protocols for its use and analysis, and relevant biochemical pathway information.

A commercially available standard of (3R,11Z)-3-hydroxy-11-eicosenoyl-CoA can be sourced

from suppliers such as MedChemExpress, where it is sold as a biochemical assay reagent for

research purposes.[1]

Potential Research Applications
Enzyme Substrate and Inhibitor Screening: Serve as a substrate for enzymes involved in the

downstream steps of fatty acid β-oxidation, such as 3-hydroxyacyl-CoA dehydrogenases. It

can also be used in screening assays to identify inhibitors of these enzymes.

Metabolic Pathway Elucidation: Act as a standard in liquid chromatography-mass

spectrometry (LC-MS) based metabolomics to identify and quantify this specific intermediate

in biological samples, helping to elucidate the flux and regulation of fatty acid metabolism

pathways.
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Biomarker Discovery: Altered levels of specific acyl-CoAs can be indicative of metabolic

diseases. (3R,11Z)-3-hydroxy-11-eicosenoyl-CoA can be investigated as a potential

biomarker for disorders related to fatty acid oxidation.

Drug Development: In the context of diseases characterized by dysfunctional lipid

metabolism (e.g., metabolic syndrome, non-alcoholic fatty liver disease), this compound can

be used in in vitro and in cell-based assays to study the effects of drug candidates on

specific metabolic pathways.

Biochemical Context: Role in Fatty Acid β-Oxidation
(3R,11Z)-3-hydroxy-11-eicosenoyl-CoA is an intermediate in the mitochondrial β-oxidation of

the monounsaturated fatty acid, (11Z)-eicosenoic acid. The pathway involves a series of

enzymatic reactions that shorten the fatty acyl chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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